Cas no 864494-21-3 (4-(3-METHYLAZETIDIN-1-YL)PIPERIDINE)

• Product Name: 4-(3-METHYLAZETIDIN-1-YL)PIPERIDINE
• CAS No: 864494-21-3
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• MDL: MFCD11520336
• CID: 827382
• PubChem ID: 53249778
• Update Time: 2025-05-20

4-(3-METHYLAZETIDIN-1-YL)PIPERIDINE Chemical and Physical Properties

Names and Identifiers

• 4-(3-METHYLAZETIDIN-1-YL)PIPERIDINE
• 4-(3-Methyl-1-azetidinyl)piperidine (ACI)
• AKOS006323871
• DTXSID70693029
• 864494-21-3
• 4-(3-Methyl-azetidin-1-yl)-piperidine
• SB52113
• DB-022535
• SCHEMBL21561011

• MDL： MFCD11520336
• Inchi： 1S/C9H18N2/c1-8-6-11(7-8)9-2-4-10-5-3-9/h8-10H,2-7H2,1H3
• InChI Key： MUQXCHGLMDDJBI-UHFFFAOYSA-N
• SMILES： N1CCC(N2CC(C)C2)CC1

Computed Properties

• Exact Mass: 154.146998583g/mol
• Monoisotopic Mass: 154.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on 4-(3-METHYLAZETIDIN-1-YL)PIPERIDINE

Introduction to 4-(3-METHYLAZETIDIN-1-YL)PIPERIDINE (CAS No. 864494-21-3)

4-(3-METHYLAZETIDIN-1-YL)PIPERIDINE, identified by its Chemical Abstracts Service (CAS) number 864494-21-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic amine derivative has garnered attention due to its structural features and potential applications in medicinal chemistry. The compound combines a piperidine ring with a 3-methylazetidine moiety, creating a molecular framework that is both intriguing and synthetically accessible. Its unique structural motif positions it as a valuable scaffold for developing novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, inflammation, and metabolic diseases.

The 3-METHYLAZETIDIN-1-YL substituent in the molecule imparts specific steric and electronic properties that can influence its interactions with biological targets. This part of the structure is reminiscent of other azetidine derivatives that have been explored for their pharmacological activity. The piperidine ring, a common pharmacophore in drug design, contributes to the compound's solubility and bioavailability, making it a promising candidate for further investigation.

In recent years, there has been growing interest in developing small molecules that modulate neurotransmitter systems. 4-(3-METHYLAZETIDIN-1-YL)PIPERIDINE has been studied for its potential role as an antagonist or agonist at various receptors, including those involved in pain perception, mood regulation, and cognitive function. Preliminary in vitro studies suggest that this compound may exhibit activity at serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis of 4-(3-METHYLAZETIDIN-1-YL)PIPERIDINE involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. The introduction of the azetidine ring into the piperidine backbone can be achieved through various strategies, including nucleophilic substitution reactions, cycloadditions, and transition-metal-catalyzed cross-coupling reactions. These synthetic approaches not only provide access to the desired compound but also offer insights into the development of more complex derivatives with tailored pharmacological properties.

One of the most compelling aspects of 4-(3-METHYLAZETIDIN-1-YL)PIPERIDINE is its potential as a lead compound for drug development. Medicinal chemists have leveraged its scaffold to create libraries of analogs that can be screened for biological activity. By modifying substituents on either the piperidine or azetidine rings, researchers can fine-tune the compound's pharmacokinetic and pharmacodynamic profiles. This modular approach allows for rapid optimization and has led to several promising candidates entering preclinical development.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(3-METHYLAZETIDIN-1-YL)PIPERIDINE. Molecular modeling techniques can predict how the molecule will interact with biological targets at an atomic level, providing valuable insights into its potential efficacy and side effects. These simulations have been instrumental in guiding synthetic efforts and prioritizing compounds for experimental validation.

The therapeutic potential of 4-(3-METHYLAZETIDIN-1-YL)PIPERIDINE extends beyond CNS disorders. Emerging research suggests that this compound may also have applications in treating inflammatory conditions by modulating immune responses. The presence of nitrogen-containing heterocycles like azetidine and piperidine is often associated with anti-inflammatory properties, making this molecule an attractive candidate for further exploration.

In conclusion, 4-(3-METHYLAZETIDIN-1-YL)PIPERIDINE (CAS No. 864494-21-3) represents a fascinating area of research within pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.